Cas no 65472-09-5 (MORPHOLINE, 2,2,6,6-TETRAFLUORO-4-METHYL-)

• Product Name: MORPHOLINE, 2,2,6,6-TETRAFLUORO-4-METHYL-
• CAS No: 65472-09-5
• MF: C₅H₇F₄NO
• MW: 173.108795404434
• CID: 3470692
• PubChem ID: 21732461
• Update Time: 2025-10-28

MORPHOLINE, 2,2,6,6-TETRAFLUORO-4-METHYL- Chemical and Physical Properties

Names and Identifiers

• MORPHOLINE, 2,2,6,6-TETRAFLUORO-4-METHYL-
• 2,2,6,6-Tetrafluoro-4-methylmorpholine
• 65472-09-5
• ZZTMBBNJWHDAFL-UHFFFAOYSA-N
• SCHEMBL17859513

• Inchi： 1S/C5H7F4NO/c1-10-2-4(6,7)11-5(8,9)3-10/h2-3H2,1H3
• InChI Key： ZZTMBBNJWHDAFL-UHFFFAOYSA-N
• SMILES： N1(C)CC(F)(F)OC(F)(F)C1

Computed Properties

• Exact Mass: 173.04637650Da
• Monoisotopic Mass: 173.04637650Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12.5Ų

Additional information on MORPHOLINE, 2,2,6,6-TETRAFLUORO-4-METHYL-

Introduction to MORPHOLINE, 2,2,6,6-TETRAFLUORO-4-METHYL- (CAS No. 65472-09-5)

MORPHOLINE, 2,2,6,6-TETRAFLUORO-4-METHYL- (CAS No. 65472-09-5) is a fluorinated morpholine derivative that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its tetrafluoro and methyl substituents, exhibits distinct chemical and physical properties that make it a valuable candidate for various synthetic and functional applications.

The structure of MORPHOLINE, 2,2,6,6-TETRAFLUORO-4-METHYL- (CAS No. 65472-09-5) is highly intriguing from a chemical perspective. The presence of four fluorine atoms at the 2,2,6,6 positions introduces significant electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Additionally, the methyl group at the 4-position adds another layer of complexity to its chemical behavior. This combination of substituents makes the compound a fascinating subject for studying fluorinated heterocycles.

In recent years, there has been a growing interest in fluorinated morpholines due to their potential as pharmaceutical intermediates. The fluorine atoms can enhance the metabolic stability and binding affinity of drug candidates, making them more effective in biological systems. Research has shown that compounds with similar structures to MORPHOLINE, 2,2,6,6-TETRAFLUORO-4-METHYL- (CAS No. 65472-09-5) can exhibit promising properties in drug development.

One of the most notable applications of this compound is in the synthesis of fluorinated ligands for catalytic processes. The unique electronic environment created by the fluorine atoms can influence the catalytic activity of transition metals used in various organic transformations. For instance, studies have demonstrated that MORPHOLINE derivatives can act as effective ligands in cross-coupling reactions, which are crucial for constructing complex organic molecules.

The fluorine atoms in MORPHOLINE, 2,2,6,6-TETRAFLUORO-4-METHYL- (CAS No. 65472-09-5) also contribute to its stability under various conditions. This stability is particularly important in industrial applications where harsh conditions may be encountered during synthesis or processing. Additionally, the compound's solubility characteristics make it suitable for use in a wide range of solvents commonly employed in pharmaceutical manufacturing.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the behavior of MORPHOLINE derivatives. Molecular modeling studies have revealed that the tetrafluoro and methyl groups significantly influence the electronic distribution within the molecule. These insights have been instrumental in designing new synthetic routes and optimizing existing ones for this class of compounds.

The pharmaceutical industry has also shown interest in MORPHOLINE derivatives for their potential as bioactive molecules. Preliminary studies suggest that compounds with similar structures to MORPHOLINE, 2,2,6,6-TETRAFLUORO-4-METHYL- (CAS No. 65472-09-5) may have therapeutic effects in various diseases. For example, research has indicated that certain fluorinated morpholines exhibit anti-inflammatory properties by modulating specific biological pathways.

In conclusion, MORPHOLINE, 2,2,6,6-TETRAFLUORO-4-METHYL- (CAS No. 65472-09-5) is a versatile and intriguing compound with significant potential in both pharmaceutical and chemical research. Its unique structural features make it a valuable tool for developing new synthetic methods and exploring novel applications in drug discovery and catalysis.